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Compound of Interest

Compound Name: Tetrapropylene glycol

Cat. No.: B038144

An In-depth Technical Guide to the Physicochemical Properties of Tetrapropylene Glycol

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Tetrapropylene glycol. The information is curated for professionals in research
and development who require precise data for formulation, analysis, and process design. This
document summarizes key quantitative data in a structured format, details the experimental
protocols for their determination, and includes a mandatory visualization of an experimental
workflow.

Chemical Identity

Tetrapropylene glycol (TPG) is a polyether compound, a member of the propylene glycol
family. It is a clear, viscous liquid.

IUPAC Name: 2-[2-[2-(2-hydroxypropoxy)propoxy]propoxy]propan-1-ol[1]

Molecular Formula: C12H260s[1][2][3][4]

Molecular Weight: 250.33 g/mol [1][2][3][4]

CAS Registry Numbers: 24800-25-7, 25657-08-3, 30242-05-8[1][2][3]
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Physicochemical Properties

The following table summarizes the key physicochemical properties of Tetrapropylene glycol.
It is important to note that some values may vary between different sources, which can be
attributed to variations in experimental conditions or the presence of isomers.

Property Value Source(s)

Molecular Weight 250.33 g/mol [1112113114]

Density 1.033 g/cm3 [2][5]

Boiling Point 269.1°C to 348.9°C at 760 2156
mmHg

Flash Point 116.6°C to 164.8°C [2][5]

Vapor Pressure 2.96E-06 mmHg at 25°C [5]

Refractive Index 1.455 [5]

pKa (Predicted) 14.41 +0.20 [41[6]

Physical State Liquid [1114]

Experimental Protocols

The determination of the physicochemical properties of a substance like Tetrapropylene
glycol requires precise and validated experimental methods. Below are detailed protocols for
measuring some of the key properties.

Determination of Density

The density of a liquid is its mass per unit volume. A common and straightforward method for its
determination involves the use of a graduated cylinder and an electronic balance.[7][8][9]

Apparatus:
» Electronic balance (precision of at least 0.01 g)

e Graduated cylinder (e.g., 50 mL or 100 mL)
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e Thermometer

Procedure:

o Ensure the graduated cylinder is clean and completely dry.

o Place the empty graduated cylinder on the electronic balance and tare the balance to zero.

o Carefully pour a known volume of Tetrapropylene glycol into the graduated cylinder. To
minimize error, read the volume from the bottom of the meniscus at eye level.[7]

» Record the exact volume of the liquid.

e Place the graduated cylinder containing the liquid back onto the tared balance.

e Record the mass of the liquid.

o Measure and record the temperature of the liquid, as density is temperature-dependent.
o Calculate the density using the formula: Density (p) = Mass (m) / Volume (V).[7]

o For improved accuracy, it is recommended to repeat the measurement at least three times
and calculate the average density.[7][9]

Determination of Dynamic Viscosity

Viscosity is a measure of a fluid's resistance to flow.[10] For liquids like Tetrapropylene glycol,
a rotational viscometer provides a reliable method for determining dynamic viscosity.[11]

Apparatus:

Rotational viscometer

Appropriate spindle for the expected viscosity range

Beaker or sample container

Water bath for temperature control
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Procedure:
» Calibrate the rotational viscometer according to the manufacturer's instructions.

» Place a sufficient amount of Tetrapropylene glycol into the sample container to ensure the
spindle will be properly immersed.

o Place the sample container in a water bath set to the desired temperature and allow the
sample to reach thermal equilibrium.

o Select an appropriate spindle and attach it to the viscometer.
e Immerse the spindle into the liquid up to the immersion mark.

» Set the rotational speed of the spindle. The speed should be chosen to give a torque reading
within the optimal range for the instrument (typically 20-80% of the full scale).

» Allow the reading to stabilize, which indicates that the shear stress in the fluid has reached a
steady state.

e Record the torque reading and the rotational speed.

e The viscometer will typically calculate and display the dynamic viscosity directly in units such
as Pascal-seconds (Pa-s) or centipoise (cP). If not, the viscosity can be calculated using the
instrument's calibration constants.

» Repeat the measurement at different rotational speeds to check for Newtonian behavior and
at different temperatures as required.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[12] The vapor pressure method is a precise way to
determine this property.[12]

Apparatus:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b038144?utm_src=pdf-body
https://www.guidechem.com/question/what-factors-affect-the-boilin-id132060.html
https://www.guidechem.com/question/what-factors-affect-the-boilin-id132060.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A total pressure apparatus or a custom-built setup with a boiling flask, condenser, and
pressure sensor.

Heating mantle or oil bath.

Calibrated digital thermometer or thermocouple.

Vacuum pump (for measurements at reduced pressure).

Procedure:

Place a sample of Tetrapropylene glycol into the boiling flask.
o Assemble the apparatus, ensuring all connections are sealed to maintain a closed system.

« |If measuring the normal boiling point, the system is kept at atmospheric pressure. If
determining a vapor pressure curve, the system is connected to a vacuum pump to control
the pressure.

e Begin heating the sample gently while monitoring the temperature and pressure.

e The boiling point is the temperature at which the liquid boils and a stable pressure reading is
observed. This is the temperature at which the vapor pressure of the liquid is equal to the
pressure within the system.

o For a full vapor pressure curve, this process is repeated at various controlled pressures.[13]
[14] The normal boiling point is the temperature at which the vapor pressure equals 760
mmHg (1 atm).[12]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
density of Tetrapropylene glycol.
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Workflow for Density Determination of a Liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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